Ethyl 4-heptylthiophene-2-carboxylate

• Molecular Formula: C14H22O2S
• Molecular Weight: 254.39 g/mol
• IUPAC Name: ethyl 4-heptylthiophene-2-carboxylate
• InChI: InChI=1S/C14H22O2S/c1-3-5-6-7-8-9-12-10-13(17-11-12)14(15)16-4-2/h10-11H,3-9H2,1-2H3
• InChI Key: BEJDYGBHJZGBAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CSC(=C1)C(=O)OCC

Description

Ethyl 4-heptylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H22O2S and its molecular weight is 254.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5% Palladium on carbon (2.52 g) was added to a solution of compound 1016 (5.94 g, 23.7 mmol) in methanol (100 mL). The reaction mixture was stirred under a hydrogen atmosphere (1 atm) for 12 hours. The reaction mixture was filtered through celite and the clear solution was concentrated under vacuum to give ethyl 4-heptylthiophene-2-carboxylate (1017, 4.80 g) which was directly used in the next step without further purification. Rf=0.78 (10% EtOAc in Hexane).